3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]chromen-4-one

• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]chromen-4-one
• InChI: InChI=1S/C26H20O7/c1-29-18-5-2-16(3-6-18)22(27)15-32-19-7-8-20-24(13-19)33-14-21(26(20)28)17-4-9-23-25(12-17)31-11-10-30-23/h2-9,12-14H,10-11,15H2,1H3
• InChI Key: OGGULYHZXQOFQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)COC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C26H20O7
• Molecular Weight: 444.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzodioxin ring, a chromenone ring, and a methoxyphenyl group. These functional groups suggest that the compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be determined by techniques such as IR, NMR, and MS spectroscopy. These techniques can provide information about the types of bonds and functional groups present in the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the benzodioxin and chromenone rings might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups might make the compound soluble in polar solvents.

Scientific Research Applications

Anti-Diabetic Potential

• Researchers have explored the anti-diabetic effects of this compound. . These enzymes play a crucial role in carbohydrate metabolism, and inhibiting them can help regulate blood glucose levels.

Future Directions

Future research on this compound could focus on elucidating its synthesis, characterizing its physical and chemical properties, and investigating its potential applications, particularly in the field of medicine.

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s targets, it’s challenging to describe its mode of action. Based on its structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can impact the compound’s interactions with its targets. Without specific knowledge of the compound’s targets and mode of action, it’s difficult to predict how these environmental factors might influence its activity .